Cas no 57688-26-3 (5-Bromo-3-cyano-2-hydroxybenzoic acid)

• Product Name: 5-Bromo-3-cyano-2-hydroxybenzoic acid
• CAS No: 57688-26-3
• MF: C₈H₄BrNO₃
• MW: 242.026261329651
• CID: 4946491
• Update Time: 2025-04-23

5-Bromo-3-cyano-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-cyano-2-hydroxybenzoic acid

• Inchi： 1S/C8H4BrNO3/c9-5-1-4(3-10)7(11)6(2-5)8(12)13/h1-2,11H,(H,12,13)
• InChI Key： XCFVUMHFRLQLHS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=C(C(=O)O)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.1
• Topological Polar Surface Area: 81.3

Additional information on 5-Bromo-3-cyano-2-hydroxybenzoic acid

5-Bromo-3-cyano-2-hydroxybenzoic Acid (CAS No. 57688-26-3): A Versatile Chemical Intermediate for Modern Applications

5-Bromo-3-cyano-2-hydroxybenzoic acid (CAS No. 57688-26-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This brominated benzoic acid derivative features a unique combination of functional groups - a cyano group, hydroxyl group, and carboxylic acid - making it an exceptionally versatile building block for chemical synthesis. The molecular formula C₈H₄BrNO₃ and molecular weight of 242.03 g/mol position this compound as a crucial intermediate in the development of advanced materials and bioactive molecules.

In recent years, the demand for 5-bromo-3-cyano-2-hydroxybenzoic acid has increased substantially due to its applications in drug discovery and organic electronics. Researchers particularly value its multifunctional structure which allows for diverse chemical modifications. The compound's electron-withdrawing cyano group and electron-donating hydroxyl group create interesting electronic properties that are being explored in the development of organic semiconductors and photovoltaic materials - areas that are currently at the forefront of sustainable technology research.

The synthesis of 5-bromo-3-cyano-2-hydroxybenzoic acid typically involves selective bromination of 3-cyano-2-hydroxybenzoic acid, with careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for quality control, especially for pharmaceutical-grade material. The compound's melting point (typically 210-215°C with decomposition) and solubility characteristics (soluble in polar organic solvents but limited water solubility) are important physical properties that influence its handling and application.

One of the most exciting applications of 5-Bromo-3-cyano-2-hydroxybenzoic acid is in the development of kinase inhibitors, a hot topic in cancer research. The compound's structure serves as an excellent scaffold for creating molecules that can modulate protein kinase activity. Recent publications have highlighted its use in designing tyrosine kinase inhibitors that show promise in targeted cancer therapies. This aligns perfectly with current trends in personalized medicine and the search for more effective oncology treatments with fewer side effects.

Beyond pharmaceuticals, 57688-26-3 has found applications in materials science, particularly in the synthesis of functional polymers and coordination complexes. The compound's ability to chelate metal ions makes it valuable for creating novel catalysts and sensors. In the field of organic electronics, researchers are investigating derivatives of this compound for use in OLED materials and organic photovoltaics, addressing the growing demand for more efficient and environmentally friendly electronic devices.

The market for 5-bromo-3-cyano-2-hydroxybenzoic acid has seen steady growth, particularly in regions with strong pharmaceutical and advanced materials industries. Quality specifications have become increasingly stringent, with many manufacturers now offering the compound in high-purity grades (≥98%) to meet the demands of research and production applications. Proper storage conditions (typically 2-8°C in a dry environment) and handling procedures are essential to maintain the compound's stability over time.

From an environmental and safety perspective, 5-Bromo-3-cyano-2-hydroxybenzoic acid requires standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles, lab coat) should be used when handling the compound. Disposal should follow local regulations for organic brominated compounds, with particular attention to avoiding release into waterways. These considerations are increasingly important as the chemical industry moves toward more sustainable practices and green chemistry principles.

Recent advancements in synthetic methodology have improved the accessibility of 57688-26-3, with several manufacturers now offering the compound at competitive prices. The development of more efficient bromination techniques and purification methods has reduced production costs while maintaining high quality. These improvements are particularly relevant given the current focus on cost-effective drug development and the pharmaceutical industry's need for reliable, high-quality intermediates.

Looking to the future, 5-bromo-3-cyano-2-hydroxybenzoic acid is poised to play an important role in several cutting-edge research areas. Its potential applications in bioconjugation chemistry, proteolysis targeting chimeras (PROTACs), and covalent inhibitor design are currently being explored. The compound's versatility ensures it will remain relevant as new therapeutic modalities and advanced materials continue to emerge in the scientific landscape.

For researchers and manufacturers working with 5-Bromo-3-cyano-2-hydroxybenzoic acid, staying informed about the latest applications and synthetic protocols is essential. The compound's unique combination of functional groups offers nearly endless possibilities for chemical modification, making it a valuable tool in both academic and industrial settings. As the demand for specialized chemical intermediates grows, compounds like 57688-26-3 will undoubtedly continue to facilitate innovation across multiple scientific disciplines.